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Compound of Interest

Compound Name: (R)-1-Cbz-3-aminopiperidine

Cat. No.: B1270722

Proper disposal of (R)-1-Cbz-3-aminopiperidine is crucial for ensuring laboratory safety and
environmental protection. This document provides detailed procedures for the safe handling
and disposal of this compound, tailored for researchers, scientists, and drug development
professionals.

Safety and Handling Information

Before disposal, it is essential to be aware of the hazards associated with (R)-1-Cbhz-3-
aminopiperidine. The compound is harmful if swallowed and may cause skin and serious eye
irritation.[1] It is also toxic if inhaled and toxic to aquatic life.[2] Always handle this chemical in a
well-ventilated area, wearing appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat.[1][3]

Quantitative Data

The following table summarizes the key physical and chemical properties of (R)-1-Cbz-3-
aminopiperidine.
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Property Value Reference
Molecular Formula C13H18N202 [2]
Molecular Weight 234.29 g/mol [2]
Off-white to yellow Solid-Liquid
Appearance ] [2]
Mixture
Boiling Point 367.2 £42.0 °C (Predicted) [2]
Density 1.151 £+ 0.06 g/cm3 (Predicted) [2]

Storage Temperature

2-8 °C under inert gas

(Nitrogen or Argon)

[2]

pKa

10.33 + 0.20 (Predicted)

[2]

Disposal Protocol

The primary method for the disposal of (R)-1-Cbz-3-aminopiperidine is through an approved

hazardous waste disposal facility.[3] Do not dispose of this chemical into drains or the

environment.[4][5]

Step-by-Step Disposal Procedure:

e \Waste Collection:

o Collect waste (R)-1-Cbz-3-aminopiperidine and any contaminated materials (e.g.,

weighing paper, gloves, pipette tips) in a designated, properly labeled, and sealed waste

container.

o The container should be made of a material compatible with the chemical.

e Labeling:

o Clearly label the waste container with the full chemical name: "(R)-1-Cbhz-3-

aminopiperidine" and the appropriate hazard symbols (e.g., "Harmful," "Irritant").

e Storage:
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o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep it away from incompatible materials such as strong oxidizing agents and strong
acids.[3]

e Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Follow all institutional and local regulations for hazardous waste disposal.
Accidental Spill Cleanup:
In the event of a spill, follow these steps:
o Evacuate the immediate area and ensure adequate ventilation.[4]
o Wear appropriate PPE, including respiratory protection if necessary.[4]
e Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.[4]

o Clean the spill area with soap and water.[4]
e Do not let the chemical enter drains.[4][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-1-
Cbz-3-aminopiperidine.
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Start: (R)-1-Cbhz-3-aminopiperidine Waste

Is the material contaminated with the compound?

Collect in a designated, sealed, and labeled hazardous waste container Material is not contaminated. Dispose of according to standard lab procedures.

Store in a secure, ventilated hazardous waste area away from incompatibles

Contact Environmental Health & Safety (EHS) or licensed waste contractor for disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (R)-1-Cbz-3-aminopiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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